Cas no 839730-93-7 (Mca-Gly-Lys-Pro-Ile-Leu-Phe-Phe-Arg-Leu-Lys(Dnp)-D-Arg-NH2 Trifluoroacetate)

• Product Name: Mca-Gly-Lys-Pro-Ile-Leu-Phe-Phe-Arg-Leu-Lys(Dnp)-D-Arg-NH2 Trifluoroacetate
• CAS No: 839730-93-7
• MF: C₈₆H₁₂₁F₃N₂₂O₂₁
• MW: 1856.01096987724
• MDL: MFCD03452962
• CID: 2098368
• Update Time: 2025-07-17

Mca-Gly-Lys-Pro-Ile-Leu-Phe-Phe-Arg-Leu-Lys(Dnp)-D-Arg-NH2 Trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• Mca-Gly-Lys-Pro-Ile-Leu-Phe-Phe-Arg-Leu-Lys(Dnp)-D-Arg-NH?
• Mca-Gly-Lys-Pro-Ile-Leu-Phe-Phe-Arg-Leu-Lys(Dnp)-D-Arg-NH₂
• CID 145707649
• Mca-Gly-Lys-Pro-Ile-Leu-Phe-Phe-Arg-Leu-Lys(Dnp)-D-Arg-NH2 Trifluoroacetate
• D-Argininamide, N-[(7-methoxy-2-oxo-2H-1-benzopyran-4-yl)acetyl]glycyl-L-lysyl-L-prolyl-L-isoleucyl-L-leucyl-L-phenylalanyl-L-phenylalanyl-L-arginyl-L-leucyl-N6-(2,4-dinitrophenyl)-L-lysyl- (9CI)
• N-[2-(7-Methoxy-2-oxo-2H-1-benzopyran-4-yl)acetyl]glycyl-L-lysyl-L-prolyl-L-isoleucyl-L-leucyl-L-phenylalanyl-L-phenylalanyl-L-arginyl-L-leucyl-N6-(2,4-dinitrophenyl)-L-lysyl-D-argininamide (ACI)
• 1: PN: WO2009126889 SEQID: 1 claimed protein
• Mca-Gly-Lys-Pro-Ile-Leu-Phe-Phe-Arg-Leu-Lys(Dnp)-D-Arg-NH
• 7-METHOXYCOUMARIN-4-ACETYL-GLY-LYS-PRO-ILE-LEU-PHE-PHE-ARG-LEU-LYS(DNP)-D-ARG-AMIDE
• MCA-GLY-LYS-PRO-ILE-LEU-PHE-PHE-ARG-LEU-LYS: DNP-DARG-NH2 [MCA-GKPILFFRL-K: DNP-DR-NH2]
• D-Argininamide, N-[2-(7-methoxy-2-oxo-2H-1-benzopyran-4-yl)acetyl]glycyl-L-lysyl-L-prolyl-L-isoleucyl-L-leucyl-L-phenylalanyl-L-phenylalanyl-L-arginyl-L-leucyl-N6-(2,4-dinitrophenyl)-L-lysyl-
• Cathepsin D and E FRET Substrate
• Cathepsin D and E FRET Substrate acetate

• MDL： MFCD03452962
• Inchi： 1S/C84H120N22O19.C2HF3O2/c1-8-50(6)71(103-80(117)66-30-21-39-104(66)82(119)61(27-15-17-35-85)95-69(107)47-94-73(110)56-46-70(108)125-68-45-54(124-7)32-33-55(56)68)81(118)102-63(41-49(4)5)77(114)100-65(43-52-24-13-10-14-25-52)79(116)101-64(42-51-22-11-9-12-23-51)78(115)98-60(29-20-38-93-84(89)90)75(112)99-62(40-48(2)3)76(113)97-59(74(111)96-58(72(86)109)28-19-37-92-83(87)88)26-16-18-36-91-57-34-31-53(105(120)121)44-67(57)106(122)123;3-2(4,5)1(6)7/h9-14,22-25,31-34,44-46,48-50,58-66,71,91H,8,15-21,26-30,35-43,47,85H2,1-7H3,(H2,86,109)(H,94,110)(H,95,107)(H,96,111)(H,97,113)(H,98,115)(H,99,112)(H,100,114)(H,101,116)(H,102,118)(H,103,117)(H4,87,88,92)(H4,89,90,93);(H,6,7)/t50-,58+,59-,60-,61-,62-,63-,64-,65-,66-,71-;/m0./s1
• InChI Key： GFKBFEIGZWGXJJ-YUPCDROESA-N
• SMILES： FC(C(=O)O)(F)F.O=C([C@@H]1CCCN1C([C@H](CCCCN)NC(CNC(C1=CC(=O)OC2C=C(C=CC1=2)OC)=O)=O)=O)N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](C(N)=O)CCCNC(=N)N)=O)CCCCNC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O)CC(C)C)=O)CCCNC(=N)N)=O)CC1C=CC=CC=1)=O)CC1C=CC=CC=1)=O)CC(C)C)=O)[C@@H](C)CC

Computed Properties

• Hydrogen Bond Donor Count: 20
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 132
• Rotatable Bond Count: 53
• Complexity: 3750
• Topological Polar Surface Area: 681

Experimental Properties

• Solubility: Soluble in dimethyl sulfoxide

Mca-Gly-Lys-Pro-Ile-Leu-Phe-Phe-Arg-Leu-Lys(Dnp)-D-Arg-NH2 Trifluoroacetate Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25
• Storage Condition：-20°C

Additional information on Mca-Gly-Lys-Pro-Ile-Leu-Phe-Phe-Arg-Leu-Lys(Dnp)-D-Arg-NH2 Trifluoroacetate

Comprehensive Analysis of Mca-Gly-Lys-Pro-Ile-Leu-Phe-Phe-Arg-Leu-Lys(Dnp)-D-Arg-NH2 Trifluoroacetate (CAS No. 839730-93-7)

The compound Mca-Gly-Lys-Pro-Ile-Leu-Phe-Phe-Arg-Leu-Lys(Dnp)-D-Arg-NH2 Trifluoroacetate (CAS No. 839730-93-7) is a highly specialized peptide derivative that has garnered significant attention in biochemical and pharmaceutical research. This peptide is characterized by its unique sequence and modifications, including the presence of 7-methoxycoumarin-4-acetyl (Mca) and 2,4-dinitrophenyl (Dnp) groups, which are critical for its functional properties. Researchers are particularly interested in its potential applications in enzyme inhibition, cell signaling studies, and drug development.

One of the most frequently searched questions related to this compound is: "What is the role of Mca-Gly-Lys-Pro-Ile-Leu-Phe-Phe-Arg-Leu-Lys(Dnp)-D-Arg-NH2 in protease research?" The answer lies in its design as a fluorogenic substrate, which allows for real-time monitoring of protease activity. The Mca group acts as a fluorescent reporter, while the Dnp moiety serves as a quencher, enabling highly sensitive detection of enzymatic cleavage. This makes it invaluable for studying diseases like cancer and neurodegenerative disorders, where protease dysregulation is a key factor.

In the context of current trends, the demand for custom peptides and fluorescent probes has surged, driven by advancements in personalized medicine and high-throughput screening technologies. Mca-Gly-Lys-Pro-Ile-Leu-Phe-Phe-Arg-Leu-Lys(Dnp)-D-Arg-NH2 Trifluoroacetate aligns perfectly with these trends, offering researchers a tool to explore intricate biological mechanisms. Its stability and specificity also make it a candidate for targeted drug delivery systems, a hot topic in modern therapeutics.

Another area of interest is the compound's synthetic accessibility and purity, which are critical for reproducibility in research. The trifluoroacetate salt form ensures solubility in aqueous buffers, a feature often highlighted in user queries like "How to dissolve Mca-Gly-Lys-Pro-Ile-Leu-Phe-Phe-Arg-Leu-Lys(Dnp)-D-Arg-NH2?" Proper handling and storage conditions (e.g., lyophilized state at -20°C) are essential to maintain its integrity, as discussed in many forum threads and technical guides.

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In summary, Mca-Gly-Lys-Pro-Ile-Leu-Phe-Phe-Arg-Leu-Lys(Dnp)-D-Arg-NH2 Trifluoroacetate represents a cutting-edge tool for biomedical research. Its dual functionality as a fluorescent probe and enzyme substrate positions it at the forefront of innovations in drug discovery and molecular diagnostics. As the scientific community continues to unravel complex biological pathways, compounds like this will remain indispensable for both academic and industrial laboratories.